Cas no 1361518-89-9 (3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361518-89-9
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4966000
• Update Time: 2025-06-14

3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-8-3-7(4-9(14)11(8)16)12-10(15)6(5-18)1-2-17-12/h1-5H
• InChI Key： KDSDKGKFZKPIER-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde

Exploring the Properties and Applications of 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361518-89-9)

3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361518-89-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its chlorinated phenyl and isonicotinaldehyde moieties, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, driven by the growing demand for novel and efficient chemical building blocks.

The molecular structure of 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde combines a trichlorophenyl group with an aldehyde-functionalized pyridine ring, offering a versatile platform for further chemical modifications. This combination of functional groups allows for a wide range of reactions, including nucleophilic additions, condensations, and cross-coupling reactions. Such reactivity is particularly valuable in the development of heterocyclic compounds, which are foundational in drug discovery and material design. The compound's CAS No. 1361518-89-9 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies.

In the context of current trends, 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde aligns with the increasing focus on sustainable chemistry and green synthesis. As industries strive to reduce their environmental footprint, the demand for efficient and atom-economical synthetic routes has surged. This compound's potential as a precursor for biodegradable materials or catalysts is an area of active investigation. Moreover, its role in the synthesis of pharmaceutical intermediates resonates with the global push for innovative therapeutics, particularly in addressing antimicrobial resistance and chronic diseases.

Another hot topic in which 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde finds relevance is the digitalization of chemical research. With the rise of AI-driven drug discovery and computational chemistry, researchers are leveraging databases and predictive models to identify novel compounds and optimize synthetic pathways. The precise identification of this compound by its CAS No. 1361518-89-9 facilitates its integration into these digital tools, enabling faster and more accurate research outcomes. This synergy between traditional chemistry and modern technology underscores the compound's importance in contemporary scientific endeavors.

From a commercial perspective, 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde is gaining traction due to its scalability and compatibility with industrial processes. Manufacturers are increasingly interested in compounds that can be produced at scale without compromising purity or yield. The compound's stability under various conditions makes it a reliable choice for large-scale applications, whether in fine chemicals or specialty materials. Additionally, its potential use in high-performance polymers or electronic materials aligns with the booming demand for advanced materials in electronics and renewable energy sectors.

Safety and regulatory compliance are also critical considerations when working with 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde. While the compound is not classified under restricted categories, proper handling and disposal protocols must be followed to ensure environmental and occupational safety. Researchers and manufacturers are advised to consult relevant Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to mitigate any potential risks. This proactive approach not only safeguards health but also enhances the compound's acceptability in global markets.

In summary, 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361518-89-9) represents a fascinating intersection of chemistry, innovation, and industrial applicability. Its unique structure, combined with the growing emphasis on sustainability and digitalization, positions it as a compound of significant interest. Whether in pharmaceuticals, materials science, or green chemistry, this molecule offers ample opportunities for exploration and development. As research continues to uncover its full potential, 3-Chloro-2-(3,4,5-trichlorophenyl)isonicotinaldehyde is poised to play a pivotal role in shaping the future of chemical sciences.